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Compound of Interest

Compound Name: Dehydro Amlodipine Besylate

Cat. No.: B1162936

Get Quote

Executive Summary
Amlodipine Related Compound A (USP) is the primary oxidative degradation product of

Amlodipine Besylate. Chemically, it represents the aromatized pyridine analog of the parent

dihydropyridine (DHP) molecule. Its formation is driven by oxidative stress and is irreversible.

Regulatory bodies (USP, EP, ICH) mandate strict control of this impurity due to its potential lack

of pharmacological efficacy compared to the parent drug and the general requirement to

minimize genotoxic or toxicological risks associated with aromatic pyridine derivatives.

This guide details the mechanism of formation, the official USP analytical protocols, and

advanced LC-MS structural elucidation techniques required for definitive identification.

Chemical Identity & Significance
Unlike Amlodipine, which possesses a 1,4-dihydropyridine ring, Related Compound A

possesses a fully aromatic pyridine ring. This structural change significantly alters its

physicochemical properties, including solubility, UV absorption profile, and mass spectral

fragmentation.
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Nomenclature and Structure
Parameter Description

USP Name Amlodipine Related Compound A

EP Name Amlodipine Impurity D

Chemical Name

3-Ethyl 5-methyl 2-[(2-aminoethoxy)methyl]-4-

(2-chlorophenyl)-6-methylpyridine-3,5-

dicarboxylate

Molecular Formula C₂₀H₂₃ClN₂O₅

Molecular Weight 406.86 g/mol (Free Base)

CAS Number
113994-41-5 (Free Base) / 2138811-33-1 (USP

Standard)

Key Structural Change
Oxidation of the 1,4-dihydropyridine ring to a

pyridine ring (Loss of 2 Hydrogens).[1]

Formation Mechanics: Oxidative Aromatization
The formation of Related Compound A is the dominant pathway under oxidative stress (e.g.,

presence of peroxides in excipients) and can be catalyzed by light (photolysis).

Mechanism
The 1,4-dihydropyridine core of Amlodipine is electron-rich and susceptible to oxidation. Upon

exposure to oxidative agents (like H₂O₂ or radical initiators), the ring undergoes

dehydrogenation, losing two protons and two electrons to form the thermodynamically stable

aromatic pyridine ring.
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Figure 1: Oxidative aromatization pathway converting Amlodipine to Related Compound A.

Analytical Strategy: USP Method (HPLC-UV)
The United States Pharmacopeia (USP) monograph for Amlodipine Besylate Tablets utilizes a

reversed-phase HPLC method for the detection of Related Compound A.[2]

Chromatographic Conditions
The following protocol ensures resolution between the API and the impurity.

Parameter USP Condition Technical Insight

Column
C18 (L1 packing), 150 mm ×

3.9 mm, 5 µm

Standard C18 chemistry

provides adequate retention

for the hydrophobic pyridine

ring.

Mobile Phase
Buffer (pH 3.0) : Methanol :

Acetonitrile (50 : 35 : 15)

The acidic pH suppresses

ionization of the silanols and

maintains the amine in a

protonated state, improving

peak shape.

Flow Rate 1.0 mL/min
Standard flow for 3.9/4.6 mm

ID columns.

Detection UV at 237 nm

Critical: The pyridine ring has

strong absorbance in the low

UV range (237 nm) but lacks

the characteristic ~360 nm

band of the dihydropyridine.

Retention Time
Relative Retention Time (RRT)

≈ 0.5 - 0.6

Related Compound A is less

hydrophobic than Amlodipine

due to the planar pyridine ring

and elutes earlier.

Self-Validating System Suitability
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To ensure the method is performing correctly, the USP requires:

Resolution: NLT (Not Less Than) 4.5 between Amlodipine and Related Compound A.

Tailing Factor: NMT (Not More Than) 2.0.

Sensitivity: Visualizing the impurity at the reporting threshold (typically 0.1% or 0.2%).

Structural Elucidation: LC-MS/MS
While HPLC-UV provides retention time confirmation, LC-MS/MS is required for definitive

structural characterization, particularly during forced degradation studies or root cause

analysis.

Mass Spectrometry Profile
Ionization Mode: Electrospray Ionization (ESI), Positive Mode (+ve).

Precursor Ion: The aromatization results in a mass shift of -2 Da relative to Amlodipine.

Amlodipine [M+H]⁺: m/z 409.1

Related Compound A [M+H]⁺: m/z 407.1

Fragmentation Pathway (MS/MS)
The fragmentation pattern of the pyridine analog differs from the parent DHP. The aromatic

pyridine ring is highly stable, leading to fragmentation primarily in the side chains.

Key Transition:m/z 407.1 → 238.1 (Chlorophenyl-pyridine core)

Secondary Fragment:m/z 407.1 → 318.1 (Loss of aminoethoxy side chain)
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Figure 2: LC-MS/MS workflow for the definitive identification of Related Compound A.

UV-Spectral Distinction
A powerful orthogonal check is the UV spectrum extracted from a Diode Array Detector (DAD):

Amlodipine (DHP): Exhibits a specific absorption band around 360-365 nm.

Related Compound A (Pyridine):Lacks absorption at 360 nm. It absorbs strongly only in the

UV region (200-270 nm).
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Protocol: If a peak at RRT ~0.5 has m/z 407 and NO absorbance at 360 nm, it is confirmed

as Related Compound A.

Control & Mitigation Strategies
To minimize the formation of Related Compound A in drug products:

Excipient Selection: Avoid excipients with high peroxide values (e.g., certain grades of

Povidone or Crospovidone).

Packaging: Use light-resistant packaging (blisters/bottles) to prevent photo-oxidation.

Manufacturing: Minimize headspace oxygen during granulation and compression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16324814/
https://pubmed.ncbi.nlm.nih.gov/16324814/
https://aseestant.ceon.rs/index.php/arhfarm/article/download/49799/25117/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ipo113020_e151438993/ipo113020.pdf
https://www.benchchem.com/product/b1162936/docs#technical-guide-identification-and-characterization-of-amlodipine-usp-related-compound-a
https://www.benchchem.com/product/b1162936/docs#technical-guide-identification-and-characterization-of-amlodipine-usp-related-compound-a
https://www.benchchem.com/product/b1162936/docs#technical-guide-identification-and-characterization-of-amlodipine-usp-related-compound-a
https://www.benchchem.com/product/b1162936/docs#technical-guide-identification-and-characterization-of-amlodipine-usp-related-compound-a
https://www.benchchem.com/product/b1162936?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

